Cas no 595544-60-8 (1H-Pyrazole-1-acetic acid, 5-(4-methoxyphenyl)-, ethyl ester)

• Product Name: 1H-Pyrazole-1-acetic acid, 5-(4-methoxyphenyl)-, ethyl ester
• CAS No: 595544-60-8
• MF: C₁₄H₁₆N₂O₃
• MW: 260.288443565369
• CID: 1619056
• Update Time: 2024-09-13

1H-Pyrazole-1-acetic acid, 5-(4-methoxyphenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-acetic acid, 5-(4-methoxyphenyl)-, ethyl ester

• Inchi： 1S/C14H16N2O3/c1-3-19-14(17)10-16-13(8-9-15-16)11-4-6-12(18-2)7-5-11/h4-9H,3,10H2,1-2H3
• InChI Key： KRMAKCQJZRWCSU-UHFFFAOYSA-N
• SMILES： N1(CC(OCC)=O)C(C2=CC=C(OC)C=C2)=CC=N1

Computed Properties

• Exact Mass: 260.11618

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 401.3±35.0 °C(Predicted)
• PSA: 53.35
• pka: 1.80±0.10(Predicted)